4,7-Dichloro-3-methylindole
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Description
4,7-Dichloro-3-methylindole is a halogenated indole derivative characterized by chlorine substituents at positions 4 and 7 of the indole ring and a methyl group at position 2. Such compounds often exhibit unique electronic properties due to the electron-withdrawing effects of chlorine atoms, which influence reactivity and biological activity .
Properties
Molecular Formula |
C9H7Cl2N |
|---|---|
Molecular Weight |
200.06 g/mol |
IUPAC Name |
4,7-dichloro-3-methyl-1H-indole |
InChI |
InChI=1S/C9H7Cl2N/c1-5-4-12-9-7(11)3-2-6(10)8(5)9/h2-4,12H,1H3 |
InChI Key |
WQEXJFFVTOORDR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CNC2=C(C=CC(=C12)Cl)Cl |
Origin of Product |
United States |
Scientific Research Applications
4,7-Dichloro-3-methylindole is utilized in various scientific research fields:
Chemistry: It serves as a building block for the synthesis of more complex indole derivatives.
Biology: Indole derivatives are known for their biological activities, including antiviral, anti-inflammatory, and anticancer properties.
Medicine: It is used in the development of pharmaceuticals targeting various diseases.
Industry: It is employed in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism by which 4,7-Dichloro-3-methylindole exerts its effects involves interaction with molecular targets such as enzymes and receptors. The specific pathways and targets depend on the biological context and the derivatives formed from this compound.
Comparison with Similar Compounds
Key Research Findings
Positional Isomerism : 4,7-Dichloro substitution optimizes electronic effects for drug-receptor interactions compared to 4,6-dichloro analogs .
Functional Group Trade-offs : Hydroxyl groups enhance target binding but reduce metabolic stability, whereas methyl/fluorine groups balance lipophilicity and stability .
Synthetic Flexibility : Ethyl ester derivatives serve as versatile intermediates for further functionalization (e.g., amidation, reduction) .
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